3-(3-bromophenyl)-8-ethyl-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(3-bromophenyl)-8-ethyl-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20BrN3/c1-3-17-9-12-23-21(13-17)25-22(15-27-23)24(18-5-4-6-19(26)14-18)28-29(25)20-10-7-16(2)8-11-20/h4-15H,3H2,1-2H3
• InChI Key: QNYIUNYDNASPAQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC=C(C=C4)C)C5=CC(=CC=C5)Br
• Molecular Formula: C25H20BrN3
• Molecular Weight: 442.3 g/mol

Description

“3-(3-bromophenyl)-8-ethyl-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline” is a complex organic compound that contains several functional groups and structural features. It includes a pyrazolo[4,3-c]quinoline core, which is a type of nitrogen-containing heterocyclic compound. This core is substituted with a 3-bromophenyl group, an ethyl group, and a 4-methylphenyl (or para-tolyl) group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the pyrazolo[4,3-c]quinoline core, with the various substituents attached at the 3, 8, and 1 positions. The presence of the nitrogen atoms in the heterocyclic core would likely result in a polar molecule with potential for hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The bromophenyl group could undergo nucleophilic aromatic substitution reactions, while the ethyl and methylphenyl groups could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine atom would likely make the compound relatively heavy and potentially increase its boiling point. The nitrogen atoms in the heterocyclic core could participate in hydrogen bonding, potentially making the compound soluble in polar solvents.

Scientific Research Applications

Organic Synthesis and Catalysis

• Pinacol Boronic Esters : This compound serves as a valuable building block in organic synthesis. While many protocols exist for functionalizing deboronation of alkyl boronic esters, protodeboronation is less explored. Recent research reports catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. This method enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. .

Anti-Neointima Activity

• Quinazoline Derivatives : Some derivatives of this compound have shown inhibitory activity against neointima formation in the carotid artery. .

Future Directions

The study of nitrogen-containing heterocyclic compounds is a vibrant field in medicinal chemistry, with many potential applications in drug discovery and development. Future research could explore the biological activity of this compound, potential uses in medicinal chemistry, or new synthetic routes to this and related compounds.